Cas no 56400-88-5 (2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone)
56400-88-5 structure
Product Name:2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone
CAS No:56400-88-5
MF:C6H6BrNO2
MW:204.021340847015
CID:366991
PubChem ID:12440982
Update Time:2025-04-19
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(5-methylisoxazol-3-yl)ethanone
- 2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethanone
- 2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone
- ETHANONE, 2-BROMO-1-(5-METHYL-3-ISOXAZOLYL)-
- 2-bromo-1-(5-methyl-3-isoxazolyl)ethanone
- Potassiumdicyanoaurate(I)
- FT-0734725
- 3-bromoacetyl-5-methylisoxazole
- A831033
- 56400-88-5
- 2-bromanyl-1-(5-methyl-1,2-oxazol-3-yl)ethanone
- GSMCZRMXOTVCGF-UHFFFAOYSA-N
- 2-BROMO-1-(5-METHYL-3-ISOXAZOLYL) ETHANONE
- SCHEMBL3579787
- DTXSID90498371
- AKOS015901028
- 2-Bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one
- EN300-1707727
- DB-030553
-
- MDL: MFCD09261157
- Inchi: 1S/C6H6BrNO2/c1-4-2-5(8-10-4)6(9)3-7/h2H,3H2,1H3
- InChI Key: GSMCZRMXOTVCGF-UHFFFAOYSA-N
- SMILES: BrCC(C1C=C(C)ON=1)=O
Computed Properties
- Exact Mass: 202.95800
- Monoisotopic Mass: 202.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.10000
- LogP: 1.56060
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276860-1g |
2-Bromo-1-(5-methylisoxazol-3-yl)ethanone |
56400-88-5 | 95% | 1g |
$636 | 2021-08-18 | |
| Chemenu | CM276860-5g |
2-Bromo-1-(5-methylisoxazol-3-yl)ethanone |
56400-88-5 | 95% | 5g |
$1870 | 2021-08-18 | |
| Chemenu | CM276860-1g |
2-Bromo-1-(5-methylisoxazol-3-yl)ethanone |
56400-88-5 | 95% | 1g |
$*** | 2023-05-30 | |
| TRC | B104035-50mg |
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone |
56400-88-5 | 50mg |
$ 290.00 | 2022-06-07 | ||
| TRC | B104035-100mg |
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone |
56400-88-5 | 100mg |
$ 475.00 | 2022-06-07 | ||
| Enamine | EN300-1707727-0.05g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 0.05g |
$96.0 | 2023-09-20 | |
| Enamine | EN300-1707727-0.1g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 0.1g |
$142.0 | 2023-09-20 | |
| Enamine | EN300-1707727-0.25g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 0.25g |
$203.0 | 2023-09-20 | |
| Enamine | EN300-1707727-0.5g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 0.5g |
$318.0 | 2023-09-20 | |
| Enamine | EN300-1707727-1.0g |
2-bromo-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one |
56400-88-5 | 95% | 1g |
$408.0 | 2023-06-04 |
2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
56400-88-5 (2-Bromo-1-(5-methyl-isoxazol-3-yl)-ethanone) Related Products
- 14731-15-8(Ethanone, 2-bromo-1-(5-phenyl-3-isoxazolyl)-)
- 24068-54-0(1-(5-Methylisoxazol-3-yl)ethanone)
- 104776-72-9(Ethanone,2-bromo-1-[5-(hydroxymethyl)-3-isoxazolyl]-)
- 63341-19-5(Methanone, bis(5-ethyl-3-isoxazolyl)-)
- 68659-04-1(1-(3-Acetyl-1,2-oxazol-5-yl)ethanone)
- 473732-48-8(1-(5-methyl-1,2-oxazol-3-yl)propan-1-one)
- 98280-13-8(Ketone, bromomethyl 4,5-dimethyl-3-isoxazolyl (6CI))
- 93422-81-2(Ethanone,1-(5-propyl-3-isoxazolyl)-)
- 92096-06-5(1-5-(hydroxymethyl)-1,2-oxazol-3-ylethan-1-one)
- 401570-80-7(Ethanone, 2-hydroxy-1-(5-methyl-3-isoxazolyl)-)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk